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Compound of Interest

Compound Name: Tetramethoxysilane

Cat. No.: B109134

Essential Safety and Handling Guide for
Tetramethoxysilane

This guide provides critical safety protocols and logistical information for the handling and
disposal of Tetramethoxysilane (TMOS), a highly flammable and toxic chemical intermediate.
Adherence to these procedures is essential for ensuring the safety of researchers, scientists,
and drug development professionals.

Key Hazards and Properties of Tetramethoxysilane

Tetramethoxysilane is classified as a hazardous substance with multiple risk factors.[1][2][3] It
is a highly flammable liquid and vapor that is fatal if inhaled, causes serious eye damage, and

skin irritation.[3][4] Understanding its physical and chemical properties is the first step in safe
handling.

Table 1: Hazard Identification for Tetramethoxysilane
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Hazard Classification GHS Code Description
o Highly flammable liquid and
Flammable Liquid H225
vapor.[3][4]
Acute Toxicity (Inhalation) H330 Fatal if inhaled.[2][3][4]
) Causes serious eye damage.
Serious Eye Damage H318
[21[3][4]
Skin Irritation H315 Causes skin irritation.[3][4]
N o May cause respiratory
Specific Target Organ Toxicity H335

irritation.[3][4]

Table 2: Physical and Chemical Properties of Tetramethoxysilane

Property

Value

Molecular Formula

C4H1204Si[1][2][4]

Molecular Weight 152.22 g/mol [1][2][5]

Appearance Colorless liquid[1][2][5]

Odor Aromatic / Light taste[1][6]

Boiling Point 121 -122 °C (249.8 - 251.6 °F)[1][2]
Melting Point -2 °C (28.4 °F)[1]]2]

Flash Point 26 °C (78.8 °F)[1][2]

Vapor Pressure

18 hPa @ 20 °C[1]

Specific Gravity

1.030[1]

Solubility

Hydrolyzes in water.[1][6] Miscible with organic

solvents like alcohols and ethers.[6]

Personal Protective Equipment (PPE) Protocol
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A comprehensive personal protective equipment (PPE) strategy is mandatory to prevent

exposure. The selection of PPE must be based on a thorough risk assessment of the

procedures being performed.

Table 3: Recommended Personal Protective Equipment for Tetramethoxysilane

Protection Type

Specification

Rationale

Respiratory

NIOSH-certified full-face

supplied-air respirator.[4]

Protects against fatal

inhalation of toxic vapors.[2][3]

[4]

Chemical worker's goggles. A

Safety glasses are not

sufficient.[4] TMOS vapors can

Eye & Face face shield may also be cause severe eye injury and
required.[4][7] blindness.[3][4] Contact lenses
should not be worn.[4]
Hand Neoprene or nitrile rubber Prevents skin contact and
an
gloves.[4] irritation.[4]
Wear suitable protective ) o
_ _ Protects against skin irritation
Body clothing to prevent skin

and absorption.
exposure.[1][4]

Operational Plan: Safe Handling and Storage

Safe handling of Tetramethoxysilane requires a combination of engineering controls, proper
procedures, and personal diligence.

Engineering Controls

» Ventilation: Always handle Tetramethoxysilane inside a chemical fume hood with exhaust
ventilation.[1][2][4] Local exhaust is necessary at the source of vapors.[4]

o Safety Equipment: Emergency eye wash fountains and safety showers must be immediately
available in the vicinity of any potential exposure.[1][4]
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« Ignition Sources: Use explosion-proof electrical equipment.[3][4] Keep the chemical away
from heat, open flames, and sparks.[1][4][6] Smoking is strictly prohibited in the work area.[6]

Step-by-Step Handling Procedure

o Training: Operators must receive special training and strictly follow all operating procedures
before handling Tetramethoxysilane.[6]

o Preparation: Before starting, ensure all required PPE is inspected and worn correctly.

» Grounding: Properly ground/bond the container and receiving equipment to avoid static
electricity discharge.[3][4]

» Tools: Use only non-sparking tools during transfer and handling.[1][3][4]

e Dispensing: Open containers carefully in a well-ventilated area, preferably within a fume
hood.

e Hygiene: Wash hands thoroughly after handling.[3][4] Do not eat, drink, or smoke in the work
area.

Clothing: Remove and wash contaminated clothing before reuse.[3][4]

Storage Plan

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][6]
e The storage area should be away from heat sources and open flames.[6]
o Store locked up.[3][4]

e Avoid storing near water, moisture, oxidizing agents, acids, or bases.[1][4][6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
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 Inhalation: Remove the victim to fresh air immediately.[2][4] Keep the person at rest in a
position comfortable for breathing. Call a poison center or doctor immediately.[3][4] If
breathing has stopped, provide artificial respiration.[2]

o Skin Contact: Immediately take off all contaminated clothing.[4] Wash the affected area with
plenty of soap and water for at least 15 minutes.[2][4][6] Seek medical advice.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1][2][4] Remove contact lenses if present and easy to do so.[4] Get immediate
medical attention.[3][4]

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
[4] Call a poison center or doctor immediately.[3][4]

Spill Response Protocol

o Evacuate: Evacuate unnecessary personnel from the contaminated area.[2][6]
« |solate: Isolate the spill area and restrict access.[6]
o Ventilate: Ensure the area is well-ventilated.

» Remove Ignition Sources: Eliminate all sources of ignition (sparks, flames, hot surfaces).[2]

[4]

o Containment: For small spills, absorb with an inert material such as sand, dry lime, or soda
ash.[6] For large spills, build a dike to contain the material.[6]

o Cleanup: Use non-sparking tools and explosion-proof equipment for cleanup.[2] Collect the
absorbed material into a suitable, closed container for disposal.[2]

The following diagram illustrates the logical workflow for responding to a Tetramethoxysilane
spill.
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Tetramethoxysilane Spill Detected

Don Appropriate PPE
(Full Respirator, Goggles, Gloves, Protective Suit)

'

Isolate Spill Area &
Remove Ignition Sources

Evacuate Non-Essential Personnel

;

Assess Spill Size

Large Spill

Small Spill

Contain with Dikes

Absorb with Inert Material
(e.g., Sand, Soda Ash)

Collect Waste into
Sealed Containers
Using Non-Sparking Tools

Decontaminate Area

l

Dispose of Waste as
Hazardous Material

l

Report Incident

Click to download full resolution via product page

Caption: Workflow for a Tetramethoxysilane spill response.
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Firefighting Measures

o Extinguishing Media: Use water spray, water fog, foam, carbon dioxide, or dry chemical
extinguishers.[3][4] Do not use a heavy water stream.[3][4]

o Protective Gear: Firefighters must wear positive-pressure self-contained breathing apparatus
(SCBA) and full protective gear.[1][4]

o Hazards: Vapors are heavier than air and may travel to an ignition source and flash back.[7]
[8] Containers may explode when heated.[1][8]

Disposal Plan

Waste from Tetramethoxysilane is classified as hazardous and must be handled accordingly.

[2]

o Collection: Collect all waste material, including contaminated absorbent, in suitable, closed,
and properly labeled containers.[2] Empty containers may retain product residue and are
also dangerous.[2]

» Disposal: Dispose of contents and containers at a licensed or approved waste disposal plant.
[2][4] This must be done in accordance with all local, state, and federal regulations. Never
pour waste down the drain.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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